Cas no 946368-60-1 (N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-methoxybenzamide)

N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-methoxybenzamide is a synthetic organic compound featuring a tetrahydroquinoline core modified with benzoyl and 3-methoxybenzamide substituents. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The benzoyl group enhances stability, while the methoxybenzamide moiety contributes to selective binding interactions, potentially useful in receptor-targeted applications. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The compound’s synthetic versatility and potential bioactivity render it suitable for exploratory drug development, particularly in central nervous system or inflammation-related targets. High-purity formulations ensure reproducibility in research applications.

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-methoxybenzamide structure

946368-60-1 structure

Product Name:N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-methoxybenzamide

CAS No:946368-60-1

MF:C₂₄H₂₂N₂O₃

MW:386.443086147308

CID:5516140

Update Time:2025-10-31

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

- N-(1-benzoyl-3,4-dihydro-2H-quinolin-7-yl)-3-methoxybenzamide
- N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-methoxybenzamide
- Inchi： 1S/C24H22N2O3/c1-29-21-11-5-9-19(15-21)23(27)25-20-13-12-17-10-6-14-26(22(17)16-20)24(28)18-7-3-2-4-8-18/h2-5,7-9,11-13,15-16H,6,10,14H2,1H3,(H,25,27)
- InChI Key： UZLHBGJAHAHYBL-UHFFFAOYSA-N
- SMILES： C(NC1=CC2=C(C=C1)CCCN2C(=O)C1=CC=CC=C1)(=O)C1=CC=CC(OC)=C1

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-methoxybenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2049-0460-2μmol	N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-methoxybenzamide	946368-60-1	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F2049-0460-5μmol	N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-methoxybenzamide	946368-60-1	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F2049-0460-1mg	N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-methoxybenzamide	946368-60-1	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F2049-0460-2mg	N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-methoxybenzamide	946368-60-1	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F2049-0460-3mg	N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-methoxybenzamide	946368-60-1	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F2049-0460-4mg	N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-methoxybenzamide	946368-60-1	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F2049-0460-5mg	N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-methoxybenzamide	946368-60-1	90%+	5mg	$69.0	2023-05-17

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-methoxybenzamide Related Literature

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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

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5. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-methoxybenzamide

N-(1-Benzoyl-1,2,3,4-Tetrahydroquinolin-7-Yl)-3-Methoxybenzamide: A Comprehensive Overview

N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-methoxybenzamide, identified by the CAS number 946368-60-1, is a complex organic compound with significant potential in various fields of chemical research and application. This compound is a derivative of quinoline, a heterocyclic aromatic system that has been extensively studied for its unique chemical properties and biological activities. The structure of this compound includes a benzoyl group attached to the tetrahydroquinoline ring and a methoxybenzamide substituent, which contributes to its versatile reactivity and functionality.

The synthesis of N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-methoxybenzamide involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound with high purity and yield. The use of microwave-assisted synthesis and catalytic methods has further enhanced the scalability of its production, making it more accessible for research and industrial applications.

One of the most promising applications of this compound lies in its potential as a drug candidate. Studies have shown that derivatives of quinoline exhibit significant bioactivity against various disease targets, including cancer and neurodegenerative disorders. The presence of the methoxy group in this compound enhances its solubility and bioavailability, making it an attractive candidate for pharmacological studies. Recent research has focused on its ability to modulate cellular signaling pathways and inhibit key enzymes associated with disease progression.

In addition to its pharmaceutical applications, N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-methoxybenzamide has shown potential in materials science. Its aromatic structure and functional groups make it suitable for use in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Researchers have explored its electronic properties through computational modeling and experimental techniques, revealing its ability to act as an efficient charge transport material in optoelectronic devices.

The physical and chemical properties of this compound have been extensively characterized using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular structure, stability, and reactivity under different conditions. The compound exhibits good thermal stability up to 250°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide (DMF), facilitating its use in various chemical reactions.

Recent studies have also investigated the environmental impact of N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-methoxybenzamide. Its biodegradation pathways have been analyzed under simulated environmental conditions, revealing that it undergoes rapid degradation under UV light exposure. This finding is crucial for assessing its environmental safety and ensuring sustainable practices during its production and application.

In conclusion, N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-7-Yl)-3-Methoxybenzamide (CAS No. 946368-60-1) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure endows it with exceptional chemical properties that make it a valuable tool for researchers in various fields. As ongoing studies continue to uncover new aspects of its functionality and applicability